Cas no 94023-73-1 (Benzoic acid,4-[2-(4-carboxy-2-chlorophenoxy)ethoxy]-3,5-dichloro-)
94023-73-1 structure
Product Name:Benzoic acid,4-[2-(4-carboxy-2-chlorophenoxy)ethoxy]-3,5-dichloro-
CAS No:94023-73-1
MF:C16H11Cl3O6
MW:405.61394238472
CID:805160
PubChem ID:3023350
Update Time:2025-04-19
Benzoic acid,4-[2-(4-carboxy-2-chlorophenoxy)ethoxy]-3,5-dichloro- Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid,4-[2-(4-carboxy-2-chlorophenoxy)ethoxy]-3,5-dichloro-
- 4-[2-(4-carboxy-2-chlorophenoxy)ethoxy]-3,5-dichlorobenzoic acid
- SCHEMBL9622885
- DTXSID20240325
- RD9L9B3C2Z
- Benzoic acid, 4-[2-(4-carboxy-2-chlorophenoxy)ethoxy]-3,5-dichloro-
- 94023-73-1
- NS00039926
- EINECS 301-672-0
- 4-(2-(4-Carboxy-2-chlorophenoxy)ethoxy)-3,5-dichlorobenzoic acid
-
- Inchi: 1S/C16H11Cl3O6/c17-10-5-8(15(20)21)1-2-13(10)24-3-4-25-14-11(18)6-9(16(22)23)7-12(14)19/h1-2,5-7H,3-4H2,(H,20,21)(H,22,23)
- InChI Key: AUXZGERXVFLLTE-UHFFFAOYSA-N
- SMILES: ClC1C=C(C(=O)O)C=C(C=1OCCOC1C=CC(C(=O)O)=CC=1Cl)Cl
Computed Properties
- Exact Mass: 403.962
- Monoisotopic Mass: 403.962
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 25
- Rotatable Bond Count: 7
- Complexity: 465
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.5
- Topological Polar Surface Area: 93.1Ų
Experimental Properties
- Density: 1.564
- Boiling Point: 595.3°Cat760mmHg
- Flash Point: 313.8°C
- Refractive Index: 1.631
Benzoic acid,4-[2-(4-carboxy-2-chlorophenoxy)ethoxy]-3,5-dichloro- Related Literature
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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